Cas no 2228342-10-5 (3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid)

• Product Name: 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid
• CAS No: 2228342-10-5
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 6186513
• PubChem ID: 165647971
• Update Time: 2025-06-08

3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid
• 3-[2-chloro-6-(trifluoromethyl)phenyl]-3-hydroxypropanoic acid
• EN300-1961446
• 2228342-10-5

• Inchi： 1S/C10H8ClF3O3/c11-6-3-1-2-5(10(12,13)14)9(6)7(15)4-8(16)17/h1-3,7,15H,4H2,(H,16,17)
• InChI Key： PTVDNCQMQZTIQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(F)(F)F)=C1C(CC(=O)O)O

Computed Properties

• Exact Mass: 268.0114063g/mol
• Monoisotopic Mass: 268.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid

Comprehensive Overview of 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid (CAS No. 2228342-10-5)

The compound 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid (CAS No. 2228342-10-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a chloro and trifluoromethyl substituent on the phenyl ring, contribute to its potential applications in drug discovery and crop protection. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid is its relevance to sustainable chemistry. With the global shift toward environmentally friendly practices, this compound's potential for green synthesis and biodegradability aligns with current trends. Its hydroxypropanoic acid moiety also makes it a candidate for biopolymer applications, a hot topic in material science circles.

From a pharmacological perspective, the presence of both chloro and trifluoromethyl groups enhances the compound's ability to interact with biological targets. This has led to investigations into its utility for anti-inflammatory and metabolic disorder treatments—areas where users frequently search for "novel therapeutic agents" and "next-generation drug candidates." The 3-hydroxypropanoic acid segment may offer advantages in drug solubility and bioavailability, addressing common challenges in formulation development.

In agrochemical applications, the trifluoromethylphenyl structure of CAS No. 2228342-10-5 shows promise for designing new-generation crop protection agents. With increasing searches for "low-toxicity pesticides" and "environmentally persistent organic pollutant (POP) alternatives," this compound's selective reactivity could answer industry demands. Its potential role in herbicide and fungicide formulations is particularly noteworthy given the agricultural sector's focus on resistance management strategies.

The synthesis and characterization of 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid involve advanced spectroscopic techniques (NMR, LC-MS) and computational chemistry methods—topics frequently queried by chemistry professionals. Recent studies highlight its crystalline properties and stability under various pH conditions, making it suitable for formulation optimization studies. These characteristics align with trending searches about "API stability improvement" and "solid-state chemistry."

Emerging research directions for CAS No. 2228342-10-5 include its potential in asymmetric catalysis and as a chiral auxiliary in enantioselective synthesis. The compound's stereocenter at the 3-position opens possibilities for creating optically active derivatives, a subject of high interest in medicinal chemistry forums. This connects with frequent user queries about "chiral building blocks" and "stereochemistry control methods."

From a commercial standpoint, the global market for fluorinated compounds like 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid continues to expand, driven by demand from pharmaceutical and specialty chemical sectors. Supply chain analysts note increasing inquiries about "high-purity fluorinated intermediates" and "scalable synthesis routes," reflecting the compound's industrial relevance. Its patent landscape shows activity across multiple jurisdictions, indicating competitive commercial potential.

Environmental fate studies of 2228342-10-5 reveal interesting degradation pathways that address growing concerns about chemical persistence. The compound's hydrolytic stability and photodegradation profiles are being investigated in response to regulatory requirements for environmental risk assessment—a frequently searched topic among compliance professionals. These studies contribute valuable data to the broader discussion of benign by design chemistry principles.

In analytical chemistry applications, 3-2-chloro-6-(trifluoromethyl)phenyl-3-hydroxypropanoic acid serves as a valuable reference standard for method development. Laboratories frequently search for "HPLC calibration standards" and "mass spectrometry markers" with well-characterized properties like this compound. Its distinct chromatographic behavior and fragmentation patterns make it particularly useful for analytical method validation protocols.

Future research directions for this compound likely will explore its structure-activity relationships (SAR) in greater depth, especially regarding the electronic effects of its substituents. The scientific community shows sustained interest in "molecular modeling of fluorinated compounds" and "quantitative structure-property relationship (QSPR) studies," areas where this molecule could provide valuable insights. Collaborative efforts between academic and industrial researchers may unlock additional applications for this versatile chemical entity.